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Compound of Interest

Compound Name:
2,2,2-Trifluoroethanesulfonyl

chloride

Cat. No.: B167559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Tresyl chloride (2,2,2-
Trifluoroethanesulfonyl chloride), a reactive reagent widely used in bioconjugation and

chemical synthesis. Adherence to these guidelines is critical to ensure the safety of laboratory

personnel and the integrity of experimental outcomes.

Chemical and Physical Properties
Tresyl chloride is a colorless to pale yellow liquid with a pungent odor.[1][2] It is known for its

high reactivity, particularly with nucleophiles such as water and amines.[2][3] This reactivity is

harnessed in various bioconjugation techniques to activate hydroxyl groups for subsequent

coupling with primary amines.[3]

Table 1: Physicochemical Properties of Tresyl Chloride
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Property Value Reference

CAS Number 1648-99-3 [1][3][4]

Molecular Formula C₂H₂ClF₃O₂S [1][3][4]

Molecular Weight 182.55 g/mol [3][4]

Appearance
Clear colorless to pale yellow

liquid
[1][2]

Density 1.651 g/mL at 25 °C [4]

Boiling Point 140-141 °C [1][4]

Flash Point 72 °C (161.6 °F) - closed cup [4]

Refractive Index n20/D 1.388 [4]

Sensitivity Moisture sensitive [5]

Hazard Identification and Toxicology
Tresyl chloride is classified as a corrosive and toxic substance.[3][6] It can cause severe skin

burns, serious eye damage, and respiratory irritation.[3][6]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Source: ECHA C&L Inventory[3]

At present, specific quantitative toxicological data such as LD50 and LC50 values for Tresyl

chloride are not readily available in the public domain. However, due to its corrosive nature and

reactivity, it should be handled as a substance with high acute toxicity.
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Occupational exposure limits (OELs) have not been formally established for Tresyl chloride by

major regulatory bodies such as OSHA, NIOSH, or ACGIH.[7] However, it is crucial to note that

Tresyl chloride reacts violently with water to produce sulfur dioxide and hydrogen chloride.[8]

The established OELs for these decomposition products should be considered when assessing

inhalation risks, particularly in humid environments or in case of spills.

Table 3: Occupational Exposure Limits for Tresyl Chloride Decomposition Products

Substance OEL Issuing Agency

Hydrogen Chloride Ceiling: 5 ppm OSHA

Sulfur Dioxide TWA: 2 ppm OSHA

Thionyl Chloride (analogue) Ceiling: 1 ppm ACGIH, NIOSH

Safe Handling and Storage
Due to its hazardous properties, strict safety protocols must be followed when handling and

storing Tresyl chloride.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.[4]

Skin Protection: Use chemically resistant gloves (e.g., butyl rubber) and wear a lab coat.

Ensure gloves are inspected prior to use.

Respiratory Protection: A NIOSH-approved respirator with a cartridge suitable for acid gases

and organic vapors (e.g., type ABEK) is required when working outside of a fume hood or

when vapors/aerosols may be generated.[4]

Body Protection: Wear protective clothing to prevent skin contact.

Engineering Controls
All work with Tresyl chloride must be conducted in a well-ventilated chemical fume hood.
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An eyewash station and safety shower must be readily accessible in the immediate work

area.

Storage
Store in a cool, dry, and well-ventilated area.[6]

Keep containers tightly closed and protected from moisture.[6]

Store away from incompatible materials such as water, strong oxidizing agents, strong

bases, alcohols, and amines.

Recommended storage temperature is 2-8°C.[4]

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or foam. Do NOT use water,

as Tresyl chloride reacts violently with it.

Specific Hazards: Combustion may produce toxic and corrosive gases, including sulfur

oxides, hydrogen chloride, and hydrogen fluoride.
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate

PPE as described in Section 3.1.

Containment and Cleaning: Absorb the spill with an inert, dry material such as sand or

vermiculite. Do not use combustible materials. Collect the absorbed material into a suitable,

closed container for disposal. Do not allow the spill to enter drains or waterways.

Experimental Protocols
Tresyl chloride is a valuable reagent for the activation of hydroxyl groups, enabling their

conjugation to primary amines. Below are example protocols for its use.

Activation of Polyethylene Glycol (PEG) with Tresyl
Chloride
This protocol describes the activation of terminal hydroxyl groups of polyethylene glycol.

Materials:

HO-PEG-OH

Tresyl chloride (2,2,2-trifluoroethanesulfonyl chloride)

Anhydrous Dichloromethane (DCM)

Anhydrous Pyridine

Cold Diethyl ether

Argon or Nitrogen gas

Schlenk flask and other standard glassware for inert atmosphere reactions
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Magnetic stirrer and stir bar

Ice bath

Procedure:

Dry the HO-PEG-OH under vacuum overnight.

Set up a flame-dried Schlenk flask with a magnetic stir bar under an inert atmosphere.

Dissolve the dried HO-PEG-OH (1.0 equivalent) in anhydrous DCM.

Add anhydrous pyridine (2.5 equivalents) and stir for 15 minutes at room temperature.

Cool the reaction mixture to 0°C in an ice bath.

Slowly add Tresyl chloride (2.2 equivalents) dropwise to the cooled solution with vigorous

stirring. A white precipitate of pyridinium hydrochloride will form.

Allow the reaction to warm to room temperature and stir for 12-24 hours under an inert

atmosphere.

Concentrate the reaction mixture under reduced pressure.

Dissolve the crude product in a minimal amount of DCM.

Precipitate the product by adding the DCM solution dropwise to cold diethyl ether.

Collect the white precipitate by vacuum filtration and wash with cold diethyl ether.

Dry the final product, bis-tresyl-PEG, under vacuum.
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Preparation

Reaction

Purification

Dry HO-PEG-OH under vacuum

Set up flame-dried Schlenk flask under inert atmosphere

Dissolve dried HO-PEG-OH in anhydrous DCM

Add anhydrous pyridine and stir

Cool to 0°C

Add Tresyl chloride dropwise

Stir for 12-24 hours at room temperature

Concentrate reaction mixture

Dissolve crude product in minimal DCM

Precipitate product in cold diethyl ether

Collect precipitate by vacuum filtration

Wash with cold diethyl ether

Dry final product under vacuum

Click to download full resolution via product page

Activation of PEG with Tresyl Chloride Workflow
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Conjugation of Ovalbumin (OVA) to Brij 78 Surfactant
This protocol details the functionalization of a surfactant and its subsequent conjugation to a

protein.

Materials:

Brij 78

Dichloromethane (DCM)

Tresyl chloride

Pyridine

Ethanol

Hydrochloric acid (HCl)

Ovalbumin (OVA)

0.1 M HEPES buffer, pH 8.0

Emulsifying wax (E-Wax)

De-ionized water

20 mM Tris-HCl buffer, pH 8.0

Procedure:

Part 1: Functionalization of Brij 78

Dissolve Brij 78 (1 mmol) in 10 ml of DCM and cool to 0°C.

Add Tresyl chloride (2 mmol) and pyridine dropwise.

Stir the reaction at room temperature for 18 hours under a nitrogen atmosphere.
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Rotary evaporate the solution and re-dissolve the precipitate in 60 ml ethanol with HCl.

Store overnight at -20°C and then centrifuge to collect the precipitate.

Wash the pellet with acidified ethanol until pyridine is removed (monitor OD at 255 nm).

Store the resulting tresylated Brij 78 (T-Brij 78) at -20°C under nitrogen.

Part 2: Conjugation of OVA to T-Brij 78 and Nanoparticle Formation

Add OVA (100 µl of a 200 µg/ml solution in 0.1 M HEPES buffer, pH 8.0) to T-Brij 78 (8.0

mg).

Allow the reaction to proceed for 3 hours at room temperature.

Heat the reaction mixture to 55°C and add to melted E-Wax (4 mg).

Stir for 3 minutes, then add 2 ml of de-ionized water while stirring to form a microemulsion.

Stir for an additional 30 minutes, then cool to room temperature while stirring to obtain solid

lipid nanoparticles.

Block unreacted tresyl groups on the nanoparticle surface with 20 mM Tris-HCl buffer, pH

8.0, for 1 hour.
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Part 1: Brij 78 Functionalization

Part 2: OVA Conjugation and Nanoparticle Formation

Dissolve Brij 78 in DCM, cool to 0°C

Add Tresyl chloride and pyridine

Stir for 18h at RT under N2

Purify tresylated Brij 78

React OVA with T-Brij 78 for 3h at RT

Heat mixture and add to melted E-Wax

Form microemulsion with de-ionized water

Cool to form solid nanoparticles

Block unreacted tresyl groups

Click to download full resolution via product page

Conjugation of OVA to Brij 78 Workflow
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Disposal Considerations
Dispose of Tresyl chloride and any contaminated materials as hazardous waste in accordance

with local, state, and federal regulations. Do not dispose of down the drain.

Conclusion
Tresyl chloride is a highly useful but hazardous chemical that requires careful handling. By

understanding its properties and adhering to the safety precautions outlined in this guide,

researchers can safely and effectively utilize this reagent in their work. Always consult the

Safety Data Sheet (SDS) for the most current and detailed information before working with

Tresyl chloride.

Disclaimer: This document is intended as a guide and does not replace a formal risk

assessment. All laboratory personnel should be thoroughly trained on the hazards and safe

handling procedures for all chemicals they work with.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Tresyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167559#safety-and-handling-precautions-for-tresyl-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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